BENGHE Foundational & Exploratory

Check Availability & Pricing

The Alkaloids of Swietenia: A Technical Guide to
Discovery, Sources, and Biological Activity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Swietenidin B

Cat. No.: B1220538

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The genus Swietenia, a member of the Meliaceae family, is a rich source of diverse bioactive
secondary metabolites. While traditionally recognized for its limonoid constituents, there is
growing interest in the alkaloidal compounds present in these plants. This technical guide
provides a comprehensive overview of the current scientific understanding of alkaloids from
Swietenia species, with a particular focus on a confirmed isoquinoline alkaloid from Swietenia
macrophylla. The guide addresses the initial query regarding "Swietenidin B," clarifying its
chemical identity and the current lack of scientific literature linking it to the Swietenia genus. It
then pivots to a detailed exploration of a confirmed alkaloid, presenting its discovery, natural
sources, detailed experimental protocols for its isolation, and a summary of its biological
activities with quantitative data. This document is intended to serve as a valuable resource for
researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development.

The Case of "Swietenidin B": A Clarification

Initial inquiries into "Swietenidin B" from Swietenia species have revealed a discrepancy in the
available scientific literature. While a compound with the IUPAC name 3,4-dimethoxy-1H-
quinolin-2-one is listed in chemical databases as Swietenidin B, extensive searches have not
yielded any primary scientific publications confirming its isolation from any Swietenia species.
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The OSADHI database of Indian medicinal plants lists "Swietenidin B" as a quinoline alkaloid,
but does not specify its natural source. Quinoline alkaloids are more commonly reported from
other plant families, such as the Rutaceae. Given the current evidence, it is concluded that the
association of Swietenidin B with the genus Swietenia is not substantiated in the peer-
reviewed scientific literature.

Table 1: Chemical Identity of Swietenidin B

Parameter Value

IUPAC Name 3,4-dimethoxy-1H-quinolin-2-one
Molecular Formula C11H11NOs

Canonical SMILES COC1=C(C(=O)NC2=CC=CC=C21)0C
INChl Key SZUBEJQEEOURQH-UHFFFAOYSA-N
PubChem CID 442933

Class Quinoline alkaloid

Confirmed Alkaloid from Swietenia macrophylla:
3,6,7-trimethoxy-4-methyl-1,2,3,4-
tetrahydroisoquinoline

In contrast to the ambiguity surrounding Swietenidin B, the presence of the isoquinoline
alkaloid 3,6,7-trimethoxy-4-methyl-1,2,3,4-tetrahydroisoquinoline in the seeds of Swietenia
macrophylla King has been reported in the scientific literature.[1][2][3] This section provides a
detailed technical overview of this confirmed alkaloid.

Discovery and Natural Source

3,6,7-trimethoxy-4-methyl-1,2,3,4-tetrahydroisoquinoline was identified as a constituent of the
seeds of Swietenia macrophylla (Meliaceae), a large, deciduous tree commonly known as
mahogany.[1][2][3] This plant is native to the tropical regions of the Americas and is widely
cultivated for its timber and traditional medicinal uses. The seeds, in particular, have been used
in folk medicine for the treatment of various ailments, including diabetes and hypertension.[4]
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Experimental Protocols: Isolation and Characterization

While a single, comprehensive protocol for the specific isolation of 3,6,7-trimethoxy-4-methyl-
1,2,3,4-tetrahydroisoquinoline is not detailed in one publication, the following methodology is a
synthesized workflow based on established procedures for the extraction of alkaloids and other
secondary metabolites from Swietenia macrophylla seeds.[5][6][7]

2.2.1. General Extraction of Alkaloids from Swietenia macrophylla Seeds

o Preparation of Plant Material: Dried seeds of Swietenia macrophylla are ground into a coarse
powder.

o Defatting: The powdered seeds are first extracted with a non-polar solvent, such as
petroleum ether or hexane, using a Soxhlet apparatus to remove fatty oils.[6]

o Alkaloid Extraction: The defatted seed powder is then subjected to extraction with a polar
solvent, typically methanol or a mixture of methanol and water.[5] Maceration with
intermittent shaking for several days is a common method.[7]

e Acid-Base Extraction for Alkaloid Fractionation:
o The methanolic extract is concentrated under reduced pressure to yield a crude extract.
o The crude extract is dissolved in an acidic aqueous solution (e.g., 5% HCI) and filtered.

o The acidic solution is then washed with an immiscible organic solvent like
dichloromethane to remove neutral and weakly basic compounds.

o The pH of the aqueous layer is adjusted to be basic (e.g., pH 9-10) with a base like
ammonium hydroxide.

o The basic aqueous solution is then repeatedly extracted with an organic solvent such as
dichloromethane or chloroform to isolate the crude alkaloid fraction.

 Purification of the Crude Alkaloid Fraction: The crude alkaloid fraction is subjected to
chromatographic techniques for the isolation of individual compounds. This typically involves
column chromatography over silica gel or alumina, with a gradient elution system of
increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol). Further
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purification can be achieved by preparative thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

2.2.2. Characterization

The structure of the isolated 3,6,7-trimethoxy-4-methyl-1,2,3,4-tetrahydroisoquinoline is
elucidated using a combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
determine the carbon-hydrogen framework of the molecule. 2D NMR techniques such as
COSY, HSQC, and HMBC are employed to establish the connectivity of atoms.

« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the
molecule.

Below is a diagram illustrating the general workflow for the isolation of alkaloids from Swietenia
macrophylla seeds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Discovery, Sources, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220538#swietenidin-b-discovery-and-natural-
sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/340789640_Bioassay-Guided_Isolation_and_Identification_of_Antibacterial_Compounds_from_Swietenia_macrophylla_Seeds_Extract
https://www.benchchem.com/product/b1220538#swietenidin-b-discovery-and-natural-sources
https://www.benchchem.com/product/b1220538#swietenidin-b-discovery-and-natural-sources
https://www.benchchem.com/product/b1220538#swietenidin-b-discovery-and-natural-sources
https://www.benchchem.com/product/b1220538#swietenidin-b-discovery-and-natural-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

